2-Bromo-3-chloropyridine
Overview
Description
2-Bromo-3-chloropyridine is an organic compound with the molecular formula C5H3BrClN. It is a colorless solid that is soluble in water and is used as a reagent in organic synthesis. 2-Bromo-3-chloropyridine has a wide range of applications in the pharmaceutical, agrochemical, and other industries. It is also used as a precursor to a variety of heterocyclic compounds.
Scientific Research Applications
Organic Synthesis
“2-Bromo-3-chloropyridine” is a valuable intermediate in organic synthesis . It can be used to synthesize a wide range of organic compounds, including complex molecules and pharmaceuticals .
Agrochemicals
This compound is an important intermediate used in the production of agrochemicals . It can be used to synthesize pesticides and other agrochemical products .
Pharmaceuticals
“2-Bromo-3-chloropyridine” is also used in the pharmaceutical industry . It can be used to synthesize various pharmaceutical compounds, contributing to the development of new drugs .
Dyestuff Fields
In the dyestuff industry, “2-Bromo-3-chloropyridine” is used as an intermediate . It can be used to produce various dyes and pigments .
Synthesis of Halopyridinylboronic Acids and Esters
“2-Bromo-3-chloropyridine” can be used in the synthesis of novel halopyridinylboronic acids and esters . These compounds have potential applications in various fields, including medicinal chemistry and materials science .
Synthesis of Acetylenic Dipyridone
“2-Bromo-3-chloropyridine” can be used to synthesize acetylenic dipyridone . This compound has potential applications in various fields, including medicinal chemistry and materials science .
Mechanism of Action
Target of Action
2-Bromo-3-chloropyridine is a biochemical reagent . It primarily targets the respiratory system . The compound’s interaction with the respiratory system is crucial for its function and effects.
Mode of Action
It is known to interact with its primary target, the respiratory system
Biochemical Pathways
Given its role as a biochemical reagent , it is likely involved in various biochemical reactions and pathways
Result of Action
Given its role as a biochemical reagent , it is likely to have various effects at the molecular and cellular level
Action Environment
It is known that the compound should be stored in a dry, cool, and well-ventilated place
properties
IUPAC Name |
2-bromo-3-chloropyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrClN/c6-5-4(7)2-1-3-8-5/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOHBBINNYAWQGO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80426820 | |
Record name | 2-Bromo-3-chloropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80426820 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.44 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
96424-68-9 | |
Record name | 2-Bromo-3-chloropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80426820 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-3-chloropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 2-bromo-3-chloropyridine in organic synthesis?
A1: 2-Bromo-3-chloropyridine serves as a crucial building block in synthesizing various halogenated pyridine compounds. [] These halogenated pyridines are essential intermediates in producing pharmaceuticals and pesticides. [] The presence of two different halogen atoms allows for versatile modifications, making it valuable for creating diverse chemical structures.
Q2: Can you describe a synthetic route for 2-bromo-3-chloropyridine and highlight its advantages?
A2: One efficient method involves using 2,3-dichloropyridine as the starting material. [] Reacting it with bromine-substituted hydrazine hydrate results in the substitution of one chlorine atom with bromine, yielding 2-bromo-3-chloropyridine. [] This approach offers several advantages, including readily available starting materials, short reaction times, mild reaction conditions, simple operation, and suitability for industrial production, ultimately leading to a total yield of 67%. []
Q3: How is 2-bromo-3-chloropyridine utilized in the synthesis of azaindoles?
A3: Research demonstrates the use of 2-bromo-3-chloropyridine in a palladium-catalyzed cascade reaction to synthesize 4-azaindoles. [] In this reaction, 2-bromo-3-chloropyridine undergoes a cyclization reaction with various diarylimines in the presence of a palladium catalyst and a base. [] This method highlights the compound's utility in forming complex heterocyclic structures, particularly those relevant to medicinal chemistry.
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